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Compound of Interest

Compound Name: 2-Ethylhexyl octanoate

Cat. No.: B1594578 Get Quote

Introduction: Understanding the Role and
Cutaneous Interaction of 2-Ethylhexyl Octanoate
2-Ethylhexyl octanoate is a branched-chain fatty acid ester commonly utilized in the

cosmetics and personal care industry. Its primary functions are as an emollient, solvent, and

consistency regulator, providing a light, non-greasy feel and enhancing the spreadability of

formulations.[1] Given its widespread use in topical products, a thorough understanding of its

interaction with the skin, specifically its potential for penetration and absorption, is critical for

both efficacy and safety assessments.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on conducting in vitro skin penetration studies of 2-Ethylhexyl
octanoate. The methodologies detailed herein are grounded in established regulatory

guidelines, such as the OECD Test Guideline 428, and are supplemented with field-proven

insights to ensure scientific integrity and reproducibility.[2]

The lipophilic nature of 2-Ethylhexyl octanoate (LogP estimated to be high) dictates specific

considerations in experimental design, particularly in the selection of the receptor fluid and the

analytical approach.[3] This guide will address these nuances, providing a robust framework for

generating reliable data on the cutaneous fate of this common cosmetic ingredient.
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Physicochemical Properties of 2-Ethylhexyl
Octanoate
A foundational understanding of the physicochemical properties of 2-Ethylhexyl octanoate is

essential for designing and interpreting skin penetration studies.

Property Value Source

Chemical Name
Octanoic acid, 2-ethylhexyl

ester
[4]

CAS Number 63321-70-0 [4]

Molecular Formula C₁₆H₃₂O₂ [4]

Molecular Weight 256.42 g/mol [4]

Appearance
Colorless to pale yellow clear

liquid
[2]

Boiling Point 296.8 °C at 760 mmHg [4]

Density 0.864 g/cm³ [4]

LogP (Octanol/Water) ~6.2 (Estimated)

Experimental Workflow for In Vitro Skin Penetration
Assessment
The following diagram outlines the comprehensive workflow for assessing the skin penetration

of 2-Ethylhexyl octanoate, from skin preparation to data analysis.
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Phase 1: Preparation

Phase 2: Franz Diffusion Cell Experiment Phase 3: Sample Analysis & Data Interpretation

Skin Membrane Preparation
(Human or Porcine)

Franz Cell Assembly
& Equilibration (32°C)

Receptor Fluid Preparation
(e.g., PBS with 2% BSA)

Test Formulation Preparation
(Neat or in Vehicle)

Application of
2-Ethylhexyl Octanoate

Time-course Sampling
of Receptor Fluid

Extraction from
Receptor Fluid & Skin

Quantification by
GC-MS or HPLC-MS/MS

Data Analysis:
Flux, Kp, Mass Balance
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In Vitro Skin Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1594578?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594578?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Studies on the efficacy of methyl esters of n-alkyl fatty acids as penetration enhancers -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. In vitro absorption of some o-phthalate diesters through human and rat skin - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. In vitro dermal absorption of di(2-ethylhexyl) adipate (DEHA) in a roll-on deodorant using
human skin - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Skin Penetration
Studies of 2-Ethylhexyl Octanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594578#skin-penetration-studies-involving-2-
ethylhexyl-octanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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